Cas no 1185309-78-7 (4-Chloro-5-cyano-2-(iso-propyl-d7)-pyrimidine)

• Product Name: 4-Chloro-5-cyano-2-(iso-propyl-d7)-pyrimidine
• CAS No: 1185309-78-7
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 5144370
• Update Time: 2025-05-21

4-Chloro-5-cyano-2-(iso-propyl-d7)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-cyano-2-(iso-propyl-d7)-pyrimidine

• Inchi： 1S/C8H8ClN3/c1-5(2)8-11-4-6(3-10)7(9)12-8/h4-5H,1-2H3
• InChI Key： BHMAQPVQHUQMKX-UHFFFAOYSA-N
• SMILES： C([H])(C1=NC=C(C#N)C(Cl)=N1)(C([H])([H])[H])C([H])([H])[H]

Additional information on 4-Chloro-5-cyano-2-(iso-propyl-d7)-pyrimidine

4-Chloro-5-cyano-2-(iso-propyl-d7)-pyrimidine: A Comprehensive Overview

The compound with CAS No. 1185309-78-7, known as 4-Chloro-5-cyano-2-(iso-propyl-d7)-pyrimidine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The pyrimidine ring system serves as a foundational structure for numerous bioactive molecules, including antiviral agents, anticancer drugs, and enzyme inhibitors.

The 4-chloro and 5-cyano substituents in this compound contribute to its unique chemical properties and reactivity. The presence of the iso-propyl-d7 group introduces a deuterated alkyl chain, which is often utilized in isotopic labeling studies to investigate molecular mechanisms and interactions. Recent advancements in isotopic labeling techniques have enhanced the utility of such compounds in understanding complex biochemical processes at the molecular level.

Research into 4-Chloro-5-cyano-2-(iso-propyl-d7)-pyrimidine has been driven by its potential as a lead compound in drug development. Studies have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in various disease pathways. For instance, investigations into its interactions with kinase enzymes have revealed promising results, suggesting its potential role in the treatment of cancers and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The pyrimidine framework is known to exhibit interesting electronic properties, making it a candidate for applications in organic electronics and optoelectronic devices. Recent research has focused on synthesizing derivatives with tailored electronic characteristics to enhance their performance in these technologies.

The synthesis of 4-Chloro-5-cyano-2-(iso-propyl-d7)-pyrimidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the deuterated iso-propyl group requires precise control over reaction conditions to ensure high isotopic purity. This aspect of the synthesis has been optimized through recent advances in isotopic chemistry, enabling more efficient production of this compound for research purposes.

From an environmental perspective, the development and application of compounds like 4-Chloro-5-cyano-2-(iso-propyl-d7)-pyrimidine are subject to stringent regulations to minimize their ecological footprint. Researchers are increasingly adopting green chemistry principles to design more sustainable synthetic routes and reduce waste generation during production.

In conclusion, 4-Chloro-5-cyano-2-(iso-propyl-d7)-pyrimidine represents a versatile chemical entity with broad implications across multiple scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in advancing both medical therapies and materials innovation.